Cas no 1561772-33-5 (1H-Indazole, 4-fluoro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Indazole, 4-fluoro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 1561772-33-5
• MF: C₁₂H₁₂FIN₂O
• MW: 346.139358520508
• CID: 4701959
• Update Time: 2023-08-15

1H-Indazole, 4-fluoro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• BNRBUNUYILIUEU-UHFFFAOYSA-N
• 1H-Indazole, 4-fluoro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-
• 4-fluoro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

• Inchi： 1S/C12H12FIN2O/c13-8-4-3-5-9-11(8)12(14)15-16(9)10-6-1-2-7-17-10/h3-5,10H,1-2,6-7H2
• InChI Key： BNRBUNUYILIUEU-UHFFFAOYSA-N
• SMILES： IC1C2C(=CC=CC=2N(C2CCCCO2)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Topological Polar Surface Area: 27